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Compound of Interest

Compound Name: Dibutyl adipate

Cat. No.: B094505

For researchers, scientists, and drug development professionals, the safe handling of
laboratory chemicals is paramount. This guide provides essential, immediate safety and
logistical information for the proper use of Dibutyl adipate, focusing on personal protective
equipment (PPE), operational plans, and disposal procedures to ensure a secure laboratory
environment.

Dibutyl adipate is a combustible liquid that is mildly irritating to the skin.[1] While evaporation
at 20°C is negligible, spraying can quickly lead to a nuisance concentration of airborne
particles.[1] Adherence to the following procedural guidance is critical for minimizing exposure
risk and ensuring safe laboratory operations.

Personal Protective Equipment (PPE)

The first line of defense when handling Dibutyl adipate is the correct selection and use of
personal protective equipment.

Hand Protection:

The selection of appropriate gloves is crucial to prevent skin contact. While specific
breakthrough time data for Dibutyl adipate is limited in publicly available resources, general
recommendations for chemically resistant gloves should be followed. One source specifically
advises against the use of natural rubber, butyl rubber, EPDM, or polystyrene-containing
materials for esters and suggests PVC gloves as a suitable alternative.[2]
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Glove Material Recommendation for Dibutyl Adipate

Recommended

Polyvinyl Chloride (PVC)[2]

Not Recommended

Natural Rubber[2]

Butyl Rubber[2]

EPDM[2]

Polystyrene-containing materials[2]

It is imperative to inspect gloves for any signs of degradation or perforation before each use.
For prolonged or repeated contact, selecting a glove with a higher protection class is
recommended.[2]

Eye and Face Protection:

To protect against splashes, safety glasses with side shields or tightly fitting safety goggles are
mandatory.[3] These should be compliant with EN 166 (EU) or NIOSH (US) standards.

Respiratory Protection:

Under normal conditions with adequate ventilation, respiratory protection is generally not
required.[3] However, if aerosols are formed or if working in a poorly ventilated area, a
NIOSH/MSHA-approved respirator with an appropriate cartridge (e.g., type OV/AG (US) or
ABEK (EU EN 14387)) should be used.[3]

Skin and Body Protection:

In addition to gloves, wearing a lab coat or other protective clothing is essential to prevent skin
contact.[4]

Operational and Disposal Plans
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A systematic approach to handling and disposal is crucial for laboratory safety and
environmental protection.

Handling Procedures:

o Ventilation: Always handle Dibutyl adipate in a well-ventilated area.[4] Local exhaust
ventilation may be required if there is a risk of overexposure.[2]

e Hygiene: Do not eat, drink, or smoke in areas where Dibutyl adipate is handled.[1] Wash
hands thoroughly after handling.

« Ignition Sources: Keep away from open flames and other sources of ignition as the
substance is combustible.[1] Use non-sparking tools.[4]

» Aerosol Generation: Prevent the generation of mists or aerosols.[1]

Storage:

» Store in a cool, dry, and well-ventilated area in a tightly closed container.[5]
» Keep separated from strong oxidants and strong acids.[1]

e Store in an area without drain or sewer access.[1]

Spill Management:

In the event of a spill, follow these procedures:
o Evacuate: Alert personnel in the immediate area and evacuate non-essential individuals.
» Ventilate: Ensure the area is well-ventilated.

e Containment: For small spills, absorb the liquid with an inert material such as sand,
diatomite, or universal binders.[5] For larger spills, prevent the chemical from entering drains
by covering them.[5]

o Collection: Collect the absorbed material and place it into a suitable, closed container for
disposal.[5]
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» Decontamination: Clean the spill area thoroughly with soap and water.

Disposal Plan:

o Waste Identification: Keep Dibutyl adipate waste in its original or a clearly labeled container.
Do not mix with other chemical waste.[5]

o Container Disposal: Empty containers should be treated as if they still contain the product.
They should be completely drained and rinsed before recycling or disposal.[5]

» Final Disposal: All waste containing Dibutyl adipate must be disposed of in accordance with
local, regional, and national regulations.[5] Engage a licensed and approved waste disposal
company for final disposal.[5] Incineration at a permitted facility is a possible disposal
method.[5]

e Environmental Precaution: Do not discharge Dibutyl adipate into drains, sewers, or
waterways as it is toxic to aquatic life.[1][5]

Quantitative Data

Occupational exposure limits for Dibutyl adipate have not been widely established by major
international organizations. The following table summarizes the available data.

Parameter Value Jurisdiction

Occupational Exposure Limit

0.5 mg/m3 Latvia[4]
(8-hour)

Safe Handling Workflow

The following diagram illustrates the procedural workflow for safely handling Dibutyl adipate in
a laboratory setting.
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Caption: Workflow for the safe handling and disposal of Dibutyl adipate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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